6-(4-(phenylsulfonyl)piperazin-1-yl)-N-(pyridin-2-yl)pyrimidin-4-amine

• IUPAC Name: 6-[4-(benzenesulfonyl)piperazin-1-yl]-N-pyridin-2-ylpyrimidin-4-amine
• InChI: InChI=1S/C19H20N6O2S/c26-28(27,16-6-2-1-3-7-16)25-12-10-24(11-13-25)19-14-18(21-15-22-19)23-17-8-4-5-9-20-17/h1-9,14-15H,10-13H2,(H,20,21,22,23)
• InChI Key: NDWOBIOLSITEQA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC(=C2)NC3=CC=CC=N3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C19H20N6O2S
• Molecular Weight: 396.5 g/mol

Description

6-(4-(phenylsulfonyl)piperazin-1-yl)-N-(pyridin-2-yl)pyrimidin-4-amine, also known as PSB-603, is a small molecule inhibitor that has been studied for its potential use in various scientific research applications. This compound has been found to have a high affinity for the phosphodiesterase 4 (PDE4) enzyme, which plays a crucial role in regulating intracellular levels of cyclic adenosine monophosphate (cAMP).

Scientific Research Applications

Synthesis and Characterization

Researchers have been focusing on the systematic investigation of synthesizing new substituted tricyclic compounds, including derivatives similar to the requested compound. These efforts involve the synthesis from starting materials like piperidin-4-one Hydrochloride and benzenesulfonyl chloride, leading to products evaluated for their biological activity (Mittal, Sarode, & Vidyasagar, 2011). Another study demonstrated the synthesis of tetrahydrobenzothiophene derivatives and tetrahydrobenzothienopyrimidine derivatives under microwave irradiation, showcasing a methodological approach to obtaining compounds with potential scientific applications (Abdalha, El-Regal, El-Kassaby, & Ali, 2011).

Antimicrobial and Antiproliferative Activities

Several studies have highlighted the antimicrobial and antiproliferative activities of compounds structurally related to "6-(4-(phenylsulfonyl)piperazin-1-yl)-N-(pyridin-2-yl)pyrimidin-4-amine". For instance, derivatives have been evaluated for their antibacterial and antifungal activities against a variety of pathogens, showing significant bioactivity. This suggests potential applications in developing new antimicrobial agents (Mittal, Sarode, & Vidyasagar, 2011; Patel & Agravat, 2007). Additionally, the antiproliferative activity of certain derivatives against human cancer cell lines has been reported, indicating their potential in cancer research (Mallesha et al., 2012).

Herbicidal Activity

Research has also explored the herbicidal activities of 2-(phenylsulfonylamino)pyrimidine derivatives, revealing that some synthesized compounds exhibit definite herbicidal activities. This points towards potential agricultural applications, particularly in the development of new herbicides (Yang Huazheng, 2011).

Gas Separation Applications

Furthermore, compounds with structural similarities have been investigated for their applications in gas separation, highlighting the versatility and potential industrial applications of these molecules (Fang, Kita, & Okamoto, 2000).

Mechanism of Action

Target of Action

The primary target of the compound, also known as 6-[4-(benzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine, is the Fibroblast Growth Factor Receptor (FGFR) . The FGFR family has four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions . Abnormal activation of the FGFR signaling pathway plays an essential role in various types of tumors .

Mode of Action

The compound interacts with its targets by inhibiting the FGFR signaling pathway . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This compound inhibits this process, thereby preventing the activation of downstream signaling .

Biochemical Pathways

The FGFR signaling pathway regulates organ development, cell proliferation and migration, angiogenesis, and other processes . The compound’s inhibition of the FGFR signaling pathway affects these processes. The downstream signaling pathways affected include RAS–MEK–ERK, PLCg, and PI3K–Akt .

Result of Action

The compound exhibits potent inhibitory activity against FGFR1, 2, and 3 . In vitro, it has been shown to inhibit cell proliferation and induce apoptosis in breast cancer 4T1 cells . It also significantly inhibits the migration and invasion of 4T1 cells .